Cas no 150668-82-9 (3,3-Dimethylpiperidin-4-one)

• Product Name: 3,3-Dimethylpiperidin-4-one
• CAS No: 150668-82-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD09908039
• CID: 99813
• PubChem ID: 22278837
• Update Time: 2025-08-02

3,3-Dimethylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylpiperidin-4-one
• 3,3-Dimethyl-piperidin-4-one
• 3,3-dimethyl-4-oxopiperidine
• 3,3-dimethyl-4-piperidone
• 3,3-dimethyl-piperidine-4-one
• 4-Piperidinone,3,3-dimethyl
• 3,3-Dimethylpiperidine-4-one
• 4-Piperidinone, 3,3-diMethyl-
• 3,3-DiMethyl-4-Piperidinone.HCl
• DTXSID60624241
• EN300-115970
• SCHEMBL503928
• AC-29497
• SB33796
• AKOS006337774
• CS-0183558
• 5-dimethyl-4-piperidone
• FD10497
• KXBPUMSPCLLXRZ-UHFFFAOYSA-N
• A884144
• 150668-82-9
• AMY37722

• MDL： MFCD09908039
• Inchi： 1S/C7H13NO/c1-7(2)5-8-4-3-6(7)9/h8H,3-5H2,1-2H3
• InChI Key： KXBPUMSPCLLXRZ-UHFFFAOYSA-N
• SMILES： O=C1CCNCC1(C)C

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: No date available
• Density: 0.925±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No date available
• Boiling Point: 186.2±15.0 ºC (760 Torr),
• Flash Point: 76.4±20.5 ºC,
• Solubility: Soluble (151 g/l) (25 º C),
• PSA: 29.10000
• LogP: 0.90380
• Vapor Pressure: No date available

3,3-Dimethylpiperidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3,3-Dimethylpiperidin-4-one

Recent Advances in the Study of 3,3-Dimethylpiperidin-4-one (CAS: 150668-82-9) in Chemical Biology and Pharmaceutical Research

3,3-Dimethylpiperidin-4-one (CAS: 150668-82-9) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 3,3-Dimethylpiperidin-4-one is its role as a precursor in the synthesis of potent kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized this compound to develop inhibitors with high selectivity and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,3-Dimethylpiperidin-4-one exhibited significant activity against BRAF V600E mutant kinase, a common driver mutation in melanoma.

In addition to its applications in oncology, 3,3-Dimethylpiperidin-4-one has also been explored for its potential in treating neurodegenerative diseases. Recent research has shown that this compound can be modified to cross the blood-brain barrier, making it a promising candidate for the development of drugs targeting Alzheimer's and Parkinson's diseases. A study conducted by a team at Harvard Medical School revealed that certain derivatives of 3,3-Dimethylpiperidin-4-one exhibited neuroprotective effects in vitro and in vivo, suggesting their potential as therapeutic agents.

The synthetic versatility of 3,3-Dimethylpiperidin-4-one has further been demonstrated in the development of antimicrobial agents. Researchers have synthesized novel compounds based on this scaffold that show potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. These findings underscore the importance of 3,3-Dimethylpiperidin-4-one as a building block in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3,3-Dimethylpiperidin-4-one derivatives. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable therapeutics.

In conclusion, 3,3-Dimethylpiperidin-4-one (CAS: 150668-82-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications in drug discovery highlight its potential to address unmet medical needs across various therapeutic areas. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in the development of next-generation pharmaceuticals.